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Compound of Interest

Compound Name: Tellurium-122

Cat. No.: B082960 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals mitigate

interference from other tellurium isotopes and related isobaric and polyatomic species during

mass spectrometry experiments, particularly Inductively Coupled Plasma Mass Spectrometry

(ICP-MS).

Troubleshooting Guides
Issue: Inaccurate Tellurium Isotope Ratio Measurements
If you are observing unexpected or inaccurate tellurium isotope ratios, it is crucial to identify

and correct for potential interferences. Follow this guide to troubleshoot the issue.

Step 1: Identify Potential Sources of Interference

The primary sources of interference in tellurium isotope analysis are isobaric (same mass) and

polyatomic (molecular ions of the same mass) interferences.

Isobaric Interferences: These are caused by isotopes of other elements having the same

nominal mass as the tellurium isotope of interest. The main culprits are Tin (Sn), Antimony

(Sb), and Xenon (Xe).[1]

Polyatomic Interferences: These are molecular ions formed in the plasma from the sample

matrix, acids, or the argon plasma itself. Common examples include argon-based species

like ArO⁺, ArN⁺, and ArCl⁺.[2]
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Step 2: Consult the Interference Table

Refer to the table below to identify specific interferences for the tellurium isotopes you are

measuring.

Tellurium Isotope
Natural Abundance
(%)[3][4][5]

Potential Isobaric
Interferences[1]

Common
Polyatomic
Interferences

¹²⁰Te 0.09 ¹²⁰Sn

¹²²Te 2.55 ¹²²Sn

¹²³Te 0.89 ¹²³Sb

¹²⁴Te 4.74 ¹²⁴Sn, ¹²⁴Xe

¹²⁵Te 7.07

¹²⁶Te 18.84 ¹²⁶Xe

¹²⁸Te 31.74 ¹²⁸Xe

¹³⁰Te 34.08 ¹³⁰Xe

Step 3: Implement Mitigation Strategies

Based on the suspected interference, choose one or more of the following mitigation strategies.

Frequently Asked Questions (FAQs)
Q1: What are the most common interferences when analyzing tellurium isotopes by ICP-MS?

A1: The most significant interferences are isobaric overlaps from tin (Sn), antimony (Sb), and

xenon (Xe) isotopes.[1] Polyatomic interferences, particularly those involving argon from the

plasma gas, can also be a concern, especially in complex sample matrices.[2]

Q2: How can I correct for xenon interference on tellurium isotopes?

A2: Xenon is present in the argon gas used for the plasma and can cause isobaric interference

on ¹²⁴Te, ¹²⁶Te, ¹²⁸Te, and ¹³⁰Te.[1] Several methods can be used to correct for this:
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Mathematical Correction: Measure an interference-free xenon isotope (e.g., ¹²⁹Xe or ¹³¹Xe)

and use the known natural isotopic abundances of xenon to calculate and subtract the

contribution of the interfering xenon isotopes from your tellurium signals.[1]

Collision/Reaction Cell (CRC) Technology: Use a CRC with a gas like helium (collision mode)

or a reactive gas like hydrogen or oxygen (reaction mode) to reduce or eliminate Xe⁺ ions.[6]

[7]

Matrix Modification: The addition of a small amount of a carbon source, such as 4% ethanol,

to the sample has been shown to suppress xenon interferences by a factor of six.[8][9]

Q3: What is the best tellurium isotope to measure to avoid interferences?

A3: ¹²⁵Te is often preferred for quantification in ICP-MS studies as it is free from direct isobaric

interference from Sn, Sb, and Xe.[1] However, its natural abundance is relatively low (7.07%).

[3][4] The choice of isotope may also depend on the specific sample matrix and the

instrumentation available.

Q4: Can high-resolution ICP-MS (HR-ICP-MS) resolve tellurium interferences?

A4: HR-ICP-MS can physically separate many polyatomic interferences from the analyte of

interest based on their slight mass differences.[10] However, resolving isobaric interferences

like ¹²⁸Te and ¹²⁸Xe can be challenging even with high resolution due to their very small mass

difference.[8][9]

Q5: How does a collision/reaction cell (CRC) work to remove interferences?

A5: A CRC is a device placed before the mass analyzer in an ICP-MS. A gas is introduced into

the cell, which interacts with the ion beam.

In collision mode, an inert gas like helium is used. Larger polyatomic ions collide more

frequently with the helium atoms and lose more kinetic energy than the smaller analyte ions.

A voltage barrier then prevents these lower-energy ions from reaching the detector.[2][11]

In reaction mode, a reactive gas (e.g., hydrogen, oxygen) is used. This gas selectively reacts

with the interfering ions, changing their mass so they no longer interfere with the analyte.[2]

[12]
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Experimental Protocols
Protocol 1: Isobaric Interference Correction using
Mathematical Equations
This protocol describes the general procedure for correcting isobaric interferences from Sn, Sb,

and Xe.

Methodology:

Measure Interfering Element Isotopes: During your analytical run, measure the signal

intensity of an interference-free isotope of the interfering element (e.g., ¹¹⁸Sn for tin, ¹²¹Sb for

antimony, and ¹²⁹Xe for xenon).[1]

Calculate Correction Factor: Determine the natural isotopic abundance ratio of the interfering

isotope to the measured interference-free isotope.

Apply Correction Equation: Use a correction equation to subtract the calculated interference

signal from the measured signal of the tellurium isotope. The correction is typically applied

online during the measurement using the instrument's software.[1] A generalized form of the

equation is: Corrected Te Signal = Measured Te Signal - (Measured Interference-Free

Isotope Signal * Isotopic Ratio of Interfering Isotope to Interference-Free Isotope)

Protocol 2: Interference Mitigation using a
Collision/Reaction Cell (CRC)
This protocol outlines the use of a CRC in helium mode for the general reduction of polyatomic

and some isobaric interferences.

Methodology:

Instrument Setup: Equip the ICP-MS with a collision/reaction cell.

Gas Introduction: Introduce high-purity helium gas into the collision cell. The optimal flow rate

will depend on the instrument and the specific application and should be determined

empirically.
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Kinetic Energy Discrimination (KED): Apply a voltage to the cell exit to act as an energy

barrier. This will discriminate against the larger polyatomic ions that have lost more kinetic

energy through collisions with helium.[2]

Data Acquisition: Acquire data for the tellurium isotopes of interest. The use of helium

collision mode can effectively reduce a wide range of interferences, particularly those from

polyatomic ions.[12]
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Caption: Logical flow of interference sources and mitigation techniques.
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Caption: A step-by-step workflow for troubleshooting interference issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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